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Compound of Interest

Compound Name: Z-Thr-OMe

CAS No.: 57224-63-2

Cat. No.: B554339 Get Quote

Chemical Name: N-Carbobenzyloxy-L-threonine methyl ester CAS: 57224-63-2[1]

This guide is structured for researchers and laboratory managers requiring immediate,

actionable protocols for the disposal of Z-Thr-OMe. It synthesizes regulatory compliance

(RCRA/EPA) with practical organic chemistry principles to ensure safety and environmental

stewardship.

Part 1: Chemical Profile & Risk Assessment
Before disposal, you must understand the physicochemical nature of the waste. Z-Thr-OMe is

a protected amino acid derivative commonly used in peptide synthesis. While often regarded

as low-hazard compared to acute toxins, its functional groups dictate its waste stream.
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Parameter Data Operational Implication

Physical State White powder or crystals

High potential for dust

generation; use antistatic

weighing tools.

Melting Point ~90–104 °C

Stable solid at room

temperature; does not require

cold storage for safety, only for

stability.

Solubility
Soluble in organic solvents

(MeOH, DCM, EtOAc)

Bioaccumulation potential in

water systems is a concern

(WGK 3 in some databases).

Do not pour down the drain.

Functional Groups
Methyl Ester (-COOCH₃),

Carbamate (Cbz/Z)

Hydrolysis Risk: Incompatible

with strong bases or acids in

waste drums, which can

liberate Methanol or Benzyl

Alcohol.

Flash Point Not applicable (Solid)
Combustible dust hazard if

finely divided.

Part 2: Senior Scientist Analysis (The "Why")
Synthesizing chemical logic with safety protocols.

As a Senior Application Scientist, I advise against treating Z-Thr-OMe as "generic trash"

despite its low acute toxicity. The rationale lies in downstream chemical compatibility:

The Methyl Ester Instability: The methyl ester moiety is susceptible to hydrolysis. If Z-Thr-
OMe is mistakenly segregated into a Basic Inorganic Waste container (pH > 10), it will

undergo rapid hydrolysis, releasing Methanol (flammable/toxic) and the free acid salt. This

reaction can be exothermic and change the flammability profile of the waste drum.

The Carbamate (Z-Group) Stability: The Benzyloxycarbonyl group is acid-stable but can

decompose under strong thermal stress or catalytic hydrogenation. In an incineration
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context, it releases nitrogen oxides (NOx). Therefore, it must be directed to a waste stream

destined for high-temperature incineration with proper scrubbing (Standard Organic Waste).

Water Hazard (WGK 3): Due to limited eco-toxicity data, regulatory bodies often default such

compounds to "High Hazard to Waters." Consequently, zero-discharge to municipal sewage

is the only acceptable standard.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Solid Z-Thr-OMe
Use this when disposing of expired reagent or excess solid.

PPE Requirements: Nitrile gloves, lab coat, safety glasses. (Respiratory protection

recommended if handling >50g due to dust).

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.

Transfer: Transfer solid waste into the container. Do not fill >90% capacity.

Labeling: Apply a hazardous waste label.

Constituents: "Z-Thr-OMe (N-Cbz-L-Threonine methyl ester)"

Hazard Checkbox: "Toxic" (precautionary) and "Irritant."

Stream: Segregate into Solid Organic Waste.

Protocol B: Disposal of Liquid Waste (Reaction Mixtures)
Use this when the chemical is dissolved in solvents (e.g., after HPLC or synthesis).

Identify the Solvent: The solvent dictates the stream, not the solute.

Segregation:

Scenario 1 (Halogenated): If dissolved in Dichloromethane (DCM), Chloroform, or

Trifluoroethanol.

Action: Pour into Halogenated Organic Waste carboy.
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Scenario 2 (Non-Halogenated): If dissolved in Methanol, Ethyl Acetate, DMF, or DMSO.

Action: Pour into Non-Halogenated Organic Waste carboy.

Compatibility Check: Ensure the waste carboy does NOT contain strong oxidizing agents

(e.g., Nitric acid, Peroxides) or strong bases.

Protocol C: Empty Container Management (RCRA "Empty")
Federal regulations (40 CFR 261.[2][3]7) dictate when a container is legally "empty."

The "P-List" Check: Z-Thr-OMe is not P-listed (acutely toxic). Therefore, triple rinsing with a

specific solvent is not strictly mandated by federal law, but is Best Practice.

Procedure:

Remove all pourable residue.[4]

Rinse the bottle 3 times with a small volume of a compatible solvent (e.g., Methanol or

Acetone).

Crucial Step: Pour the rinsate into the Liquid Organic Waste container (Protocol B). Do not

pour rinsate down the drain.

Deface the label and discard the dry bottle in standard lab trash or glass recycling

(depending on facility rules).

Part 4: Visual Decision Logic
The following diagram illustrates the decision matrix for segregating Z-Thr-OMe waste to

prevent cross-contamination and ensure regulatory compliance.
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Waste: Z-Thr-OMe

Physical State? Empty Container?

Solid Organic Waste
(Label: Irritant)

Pure Powder

Solvent Type?

In Solution

Contains Halogens?
(DCM, CHCl3, etc.)

Halogenated Waste Stream

Yes

Non-Halogenated Waste Stream
(MeOH, EtOAc, DMF)

No

Triple Rinse with Solvent
(Collect Rinsate as Waste)

Deface Label ->
Glass Recycling/Trash

Click to download full resolution via product page

Figure 1: Decision matrix for Z-Thr-OMe disposal based on physical state and solvent

composition.

Part 5: Emergency Procedures
Spill Response (Small Scale < 500g):

Isolate: Alert nearby personnel.

PPE: Wear nitrile gloves, goggles, and a dust mask (N95) if powder is airborne.

Containment:

Solid: Do not dry sweep if dust is generated.[5] Cover with wet paper towels or use a

HEPA vacuum.
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Liquid: Absorb with vermiculite or standard spill pads.

Disposal: Place all cleanup materials into a clear plastic bag, seal, and place inside the Solid

Hazardous Waste drum. Label as "Debris contaminated with Z-Thr-OMe."

First Aid:

Inhalation: Move to fresh air. If respiratory irritation persists, seek medical attention.

Skin Contact: Wash with soap and water.[6][7] Z-Thr-OMe is lipophilic; soap is essential to

remove it.

Eye Contact: Flush with water for 15 minutes.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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